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Compound of Interest

Compound Name: 3,4,5-Trimethoxyphenylacetic acid

Cat. No.: B1207566

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and appropriate storage of
3,4,5-Trimethoxyphenylacetic acid (CAS No. 951-82-6), a compound often utilized in organic
synthesis and pharmaceutical research. Adherence to these protocols is crucial for ensuring
the integrity of the compound and the safety of laboratory personnel.

Product Information

e Chemical Name: 3,4,5-Trimethoxyphenylacetic acid

Molecular Formula: C11H140s[1]

Molecular Weight: 226.23 g/mol [2]

Appearance: Beige to yellow crystalline solid[1][3]

Primary Use: A common intermediate in organic synthesis, particularly for the conversion of
its carboxyl groups.[2]

Handling Protocols

3,4,5-Trimethoxyphenylacetic acid is classified as a hazardous chemical and requires careful
handling to prevent adverse health effects.[4]
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2.1 Personal Protective Equipment (PPE)

All personnel handling this compound must wear the following PPE:

Gloves: Appropriate protective gloves to prevent skin contact.[5]

Eye Protection: Safety glasses with side shields or goggles.

Respiratory Protection: A NIOSH-approved N95 dust mask or equivalent respirator should be
used, especially when handling the powder form, to avoid inhalation of dust particles.[5]

Lab Coat: A standard laboratory coat to prevent contamination of personal clothing.[5]
2.2 Engineering Controls

o Ventilation: Work with 3,4,5-Trimethoxyphenylacetic acid should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[4]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.[4]

2.3 Safe Handling Practices

Avoid direct contact with skin, eyes, and clothing.[4]

Prevent the formation of dust when handling the solid form.[4]

Wash hands thoroughly with soap and water after handling the compound.[4]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Storage Guidelines

Proper storage is essential to maintain the stability and purity of 3,4,5-
Trimethoxyphenylacetic acid.

3.1 Storage Conditions
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The compound should be stored in a tightly closed container in a dry and well-ventilated place.

[4]16]

Form Storage Temperature Duration
Powder -20°C Up to 3 years[2]
0-8°C As per some suppliers[3]

In Solvent -80°C Up to 1 year[2]
Short-term 4°C Over one week][2]

3.2 Incompatibilities

Store away from strong oxidizing agents.[5]
Experimental Protocols
4.1 Preparation of Stock Solutions

» Solubility: 3,4,5-Trimethoxyphenylacetic acid is soluble in DMSO (45 mg/mL) and H20.[2]
Sonication may be required to achieve full dissolution in DMSO.[2]

e Procedure:

o

Accurately weigh the desired amount of the compound.

o

In a sterile container, add the appropriate solvent.

[¢]

If necessary, sonicate the mixture until the solid is completely dissolved.

[¢]

For long-term storage, aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles and store at -80°C.[2]

4.2 Stability Assessment Protocol (General)

This is a general protocol for assessing the stability of the compound under various conditions.
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» Objective: To determine the stability of 3,4,5-Trimethoxyphenylacetic acid under specific
laboratory conditions (e.g., temperature, light exposure).

o Methodology:
o Prepare several aliquots of a known concentration of the compound in a relevant solvent.

o Store the aliquots under different conditions (e.g., -20°C, 4°C, room temperature, exposed
to light, protected from light).

o At specified time points (e.g., 1 day, 1 week, 1 month), analyze an aliquot from each
condition using a suitable analytical method such as High-Performance Liquid
Chromatography (HPLC).

o Compare the purity and concentration of the stored samples to a freshly prepared
standard to determine the extent of degradation.

Hazard Identification and First Aid

o Health Hazards: Causes skin and eye irritation.[1][4] May cause respiratory irritation.[1][4]

o First Aid Measures:

o

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes.[4] If
irritation persists, seek medical attention.[4]

o

In case of skin contact: Wash off with soap and plenty of water.[4] If skin irritation occurs,
get medical advice.[4]

o

If inhaled: Move the person into fresh air.[4] If breathing is difficult, give oxygen.[4]

o

If swallowed: Rinse mouth with water.[7] Do NOT induce vomiting.[7]
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Workflow for Handling and Storage of 3,4,5-Trimethoxyphenylacetic Acid
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Caption: Workflow for the safe handling and storage of 3,4,5-Trimethoxyphenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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